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Compound of Interest

Compound Name:
1-Bromo-2-(2-

ethoxyethoxy)ethane

CAS No.: 54550-36-6

Cat. No.: B1588662 Get Quote

Abstract & Introduction
1-Bromo-2-(2-ethoxyethoxy)ethane (CAS: 54550-36-6), often referred to as 2-(2-

ethoxyethoxy)ethyl bromide or

-ethyl bromide, is a critical heterobifunctional linker used in the synthesis of PROTACs,
supramolecular crown ethers, and functionalized polymers. Its structural integrity—specifically
the terminal bromide and the ether backbone—renders it susceptible to hydrolysis and
oxidation if improperly handled.

In drug discovery, the purity of this linker is paramount. Residual hydroxyl species (starting

material) compete in nucleophilic substitution reactions, leading to inseparable mixtures in

downstream steps. This guide details a robust purification workflow that prioritizes the removal

of the precursor alcohol (Diethylene glycol monoethyl ether) and acidic byproducts derived from

bromination agents (e.g.,

,

).

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10][11]
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Property Specification Notes

IUPAC Name
1-Bromo-2-(2-

ethoxyethoxy)ethane

Structure Lipophilic tail with polar core

Molecular Weight 197.07 g/mol

Physical State Colorless to pale yellow liquid Darkens upon oxidation

Boiling Point
@

*

Extrapolated from methoxy

analog

Density
Denser than water (Bottom

layer)

Solubility
Soluble in DCM, THF, Et2O;

Immiscible in Water

Major Impurities

2-(2-ethoxyethoxy)ethanol

(Starting Material),

(if

used), Vinyl ethers
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Critical Insight - Boiling Point Differential: Unlike many alkyl halides, this bromide boils at a

lower temperature (

atm est.) than its corresponding starting alcohol, Diethylene glycol monoethyl ether (

atm). This inversion is due to the loss of hydrogen bonding upon converting the

to

. Therefore, the product is the distillate, and the unreacted alcohol remains in the

pot residue.

Impurity Fate Mapping
Understanding the "why" behind the protocol requires mapping the fate of common impurities

during the workup.
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Partitioning
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Pot Residue
(Unreacted Alcohol + Polymers)

Remains in Flask (Higher BP)

Click to download full resolution via product page

Figure 1: Fate of impurities during the isolation process. Note that the target product is distilled

away from the higher-boiling starting material.

Detailed Protocols
Protocol A: Reaction Workup (Pre-Purification)
Objective: Removal of bulk acidic byproducts and water-soluble phosphorous species.
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Safety: The crude mixture may contain reactive phosphorous bromides. Quench with extreme

caution.

Quenching:

Cool the reaction mixture to

.

Pour the mixture slowly onto a slurry of crushed ice and saturated

. Stir vigorously until gas evolution ceases (

from acid neutralization).

Phase Separation:

Transfer to a separatory funnel.

Note: The product (

) will be the bottom layer if no solvent is added, or the bottom layer if extracted with
Dichloromethane (DCM). If extracted with Diethyl Ether (

), it will be the top layer.

Recommendation: Extract

with

to ensure good separation from the dense aqueous brine layer.

Washing:

Wash the combined organic phase with:

Saturated

(removes residual

).
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Water.

Brine (saturated

).

Drying:

Dry over anhydrous

for 30 minutes. Filter and concentrate under reduced pressure (Rotavap) at

to yield the crude oil.

Protocol B: Fractional Vacuum Distillation (Gold
Standard)
Objective: Separation of the bromide from unreacted alcohol and non-volatile oligomers.

Equipment:

Short-path distillation head or Vigreux column (10-15 cm).

High vacuum pump (capable of

).

Manometer.

Oil bath with magnetic stirring.

Procedure:

Setup: Load the crude oil into a round-bottom flask. Add a magnetic stir bar.[1] Attach the

Vigreux column and distillation head.

Degassing: Apply vacuum gradually to remove residual solvents (DCM/Ether) from the

workup.

Heating:
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Slowly ramp the oil bath temperature.

Observation: You may see a small forerun of elimination products (vinyl ethers) at lower

temperatures.

Collection:

Target Fraction: Collect the fraction distilling at

at

.

Note: If using a weaker vacuum (

), the boiling point will rise to

.

Termination: Stop distillation when the head temperature drops or the pot residue becomes

viscous/dark. The residue contains the high-boiling Diethylene glycol monoethyl ether (

atm).

Protocol C: Flash Column Chromatography (Alternative)
Objective: High-purity isolation for small-scale (<5g) batches or analytical standards.

While distillation is preferred for scale, chromatography is effective for removing specific polar

impurities.

Stationary Phase: Silica Gel 60 (

mesh).

Mobile Phase: Hexanes : Ethyl Acetate (Gradient).

Start: 95:5 (Hex:EtOAc).

End: 80:20 (Hex:EtOAc).
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Detection:

stain (The bromide is not UV active unless derivatized;

will stain the ether backbone yellow/brown). Iodine chamber is also effective.

Elution Order:

Vinyl ether byproducts (High

, Non-polar).

Target Bromide (Mid

).

Unreacted Alcohol (Low

, very polar, often stays at baseline in 90:10).

Quality Control & Storage
Analytical Validation

NMR (

):

Look for the triplet at

(

).

Confirm the absence of the broad singlet at

(

from starting material).

Integrate the terminal methyl group (
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) against the bromide methylene to confirm 1:1 stoichiometry.

GC-MS:

Confirm parent ion (M+) and the characteristic isotope pattern of Bromine (

).

Storage Protocol
Condition: Store under inert atmosphere (Argon/Nitrogen).

Temperature:

(Refrigerator).

Stabilization: For long-term storage (>3 months), add a few granules of activated Potassium

Carbonate (

) or Silver wool to scavenge any free acid generated by hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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